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Compound of Interest

Compound Name: Lithium tetrahydridoaluminate

Cat. No.: B1195912

This guide provides essential safety information, troubleshooting advice, and frequently asked
guestions for researchers, scientists, and drug development professionals working with
Lithium tetrahydridoaluminate (LiAlH4), also known as Lithium Aluminum Hydride (LAH).
Adherence to these guidelines is critical for minimizing risks in the laboratory.

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards of Lithium tetrahydridoaluminate?

Al: Lithium tetrahydridoaluminate is a potent reducing agent with several significant
hazards:

High Reactivity with Water: It reacts violently with water, moisture, and protic solvents (like
alcohols) to produce highly flammable hydrogen gas, which can ignite spontaneously.[1][2]

o Corrosivity: It is corrosive and can cause severe burns to the skin and eyes.[1][3]

o Pyrophoric Nature: The powdered form of LiAlH4 can be pyrophoric, meaning it can ignite
spontaneously in air, especially moist air.[1]

o Toxicity: It is harmful if swallowed or inhaled.[4]

Q2: I'm not sure which gloves to use. Can | use standard latex gloves?
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A2: No, standard latex gloves are not recommended for handling LiAlH4 due to their poor
chemical resistance. You should use chemical-resistant gloves, with nitrile or neoprene being
suitable choices.[1][5] For enhanced safety, double gloving is recommended.[1][6] Always
consult the glove manufacturer's compatibility chart for specific breakthrough times and
performance data against the solvents being used with the LiAlHa4.[5][7]

Q3: My LiAlH4 has turned gray. Is it still safe to use?

A3: A gray appearance can indicate slow decomposition to elemental aluminum, which typically
occurs over time with exposure to trace moisture or air.[2] While this may slightly reduce its
reactivity, it does not eliminate the primary hazards. The material should still be handled with
the same precautions as fresh LiAlHa. If the material appears significantly degraded or has
been stored improperly, it is best to dispose of it.

Q4: What should I do in case of a small spill of LiAlH4 powder in the fume hood?

A4: For a small spill within a fume hood:

Ensure all sources of ignition are removed.[8][9]

o Wearing appropriate PPE, cover the spill with a dry, inert material such as dry sand, soda
ash, or dry lime.[8][9]

e DO NOT use water or a carbon dioxide fire extinguisher.[9]

o Carefully collect the mixture using non-sparking tools and place it in a dry, sealed container
for proper waste disposal.[1][10]

e The contaminated area should be ventilated and cleaned after the material is removed.[8]
Q5: How do | properly quench a reaction containing LiAlHa?

A5: Quenching reactions with LiAlHa4 must be done with extreme caution as the process is
highly exothermic.

e Cool the reaction mixture to a low temperature (e.g., 0 °C).

o Slowly and carefully add a quenching agent like ethyl acetate dropwise.[1]
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e Once the initial vigorous reaction subsides, a protic solvent such as methanol can be slowly

added, followed by water.[1]

o Always perform this procedure in a fume hood and wear appropriate PPE.

Data Presentation: Glove Compatibility Summary

The selection of appropriate gloves is critical. While specific breakthrough times vary by

manufacturer, glove thickness, and chemical concentration, the following table provides a

general guide for glove selection when handling LiAIH4.[7][11][12]

Glove Material

Recommendation
for LiAlH4 (Solid)

Recommendation
for LiAlHa in
Ethereal Solvents
(e.g., THF, Diethyl
Ether)

Notes

Nitrile

Recommended

Good to Excellent

Preferred for splash
protection. Double
gloving is advised.[1]

[6]

Neoprene

Recommended

Good to Excellent

Offers good chemical
and tear resistance.[1]
[12]

Butyl Rubber

Excellent

Excellent

Provides superior
resistance to a wide
range of chemicals
but may have less
dexterity.[12]

Natural Rubber
(Latex)

Not Recommended

Not Recommended

Poor chemical

resistance.[12]

Polyvinyl Chloride
(PVC)

Not Recommended

Not Recommended

Poor performance
with many organic

solvents.[12]
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Disclaimer: This table is a general guide. Users must consult the manufacturer's specific
chemical resistance data for the gloves being used under their unique experimental conditions.
[71[13]

Experimental Protocols: Safe Handling of Solid
Lithium Tetrahydridoaluminate

This protocol outlines the essential steps for safely weighing and dispensing solid LiAlHa.
1. Preparation and Engineering Controls:

e Conduct all work in a certified chemical fume hood or a glove box with an inert atmosphere
(e.g., nitrogen or argon).[6][9][14]

» Ensure an eyewash station and safety shower are readily accessible.[14]
» Remove all water, moisture, and flammable materials from the work area.

o Have a Class D fire extinguisher or a container of dry sand readily available for emergencies.

[9]
+ Assemble all necessary non-sparking tools and dry glassware.[1][10]
2. Personal Protective Equipment (PPE) Donning:
» Wear a flame-resistant lab coat (100% cotton is recommended).[1][5]
» Don two pairs of chemical-resistant nitrile or neoprene gloves.[1][6]
o Wear ANSI-approved safety goggles with side shields or chemical splash goggles.[1][6]
o For larger quantities, a full-face shield is required in addition to goggles.[1]
o Ensure full-length pants and closed-toe shoes are worn.[1]

3. Dispensing Procedure:
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e The container of LiAIH4 should only be opened under an inert atmosphere if possible, or for
brief periods in a dry fume hood.[1]

» Carefully transfer the required amount of the reagent, avoiding the creation of dust.[1][10]
o Immediately and tightly reseal the container after dispensing.[1]
4. Waste Disposal:

» All materials contaminated with LiAlHa (e.g., gloves, weighing paper) must be quenched
safely before disposal.[1]

o For small amounts of excess reagent, slowly and cautiously add it to a container of a dry,
high-boiling point alcohol like butanol.[1] Be prepared for a vigorous reaction.

Mandatory Visualization

The following diagram illustrates the logical workflow for selecting the appropriate personal
protective equipment when handling Lithium tetrahydridoaluminate.
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Start: Prepare to handle LiAlHa

l

Assess Hazards:
- Quantity of LiAlHa
- Solid or solution?
- Risk of splash/dust

Eye/Face Protection

Body Protection:

- Flame-resistant lab coat Hand Protection:
- Full-length pants - Double-glove with Nitrile or Neoprene

- Closed-toe shoes

Large quantity or
high splash risk

Chemical Splash Goggles

Respiratory Protection Needed?

0 (aerosol/dust contained)

Full Face Shield (in addition to goggles)

Yes (risk of inhalation)

Work in Fume Hood / Glove Box

Use NIOSH-approved Respirator

Final PPE Check Complete

Click to download full resolution via product page

Caption: PPE selection workflow for handling Lithium tetrahydridoaluminate.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1195912?utm_src=pdf-body-img
https://www.benchchem.com/product/b1195912?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195912?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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